1-(8-((3-(Trifluoromethyl)benzyl)oxy)quinolin-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[8-[[3-(trifluoromethyl)phenyl]methoxy]quinolin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C23H22F3N3O2/c24-23(25,26)18-5-1-3-15(13-18)14-31-19-6-2-4-16-7-8-20(28-21(16)19)29-11-9-17(10-12-29)22(27)30/h1-8,13,17H,9-12,14H2,(H2,27,30)
• InChI Key: BCPGHWRFZYRRPR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC3=C(C=CC=C3OCC4=CC(=CC=C4)C(F)(F)F)C=C2
• Molecular Formula: C23H22F3N3O2
• Molecular Weight: 429.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a benzyl group, a quinoline group, a piperidine group, and a carboxamide group. Each of these groups contributes to the overall properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The quinoline and piperidine rings are likely to contribute significantly to the compound’s three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is often associated with high reactivity due to the strong electronegativity of fluorine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group might increase its lipophilicity, affecting its solubility and distribution in biological systems.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s designed to be a pharmaceutical, it might interact with specific biological targets to exert its effects.

Future Directions

The future research directions for this compound could include further studies to elucidate its properties, synthesis optimization, and exploration of its potential applications.